Cas no 38074-08-7 (1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one)

1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one structure
38074-08-7 structure
Product Name:1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
CAS No:38074-08-7
MF:C9H17N3O
MW:183.250781774521
CID:922967
Update Time:2023-08-02

1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,8-Diazabicyclo[3.2.1]octan-3-amine,8-(1-oxopropyl)-(9CI)
    • 1-(3-amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
    • 1-(4,5-DIMETHYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL)PIPERAZINE
    • 8-PROPANOYL-3,8-DIAZABICYCLO[3.2.1]OCTAN-3-AMINE
    • 1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
    • Inchi: 1S/C9H17N3O/c1-2-9(13)12-7-3-4-8(12)6-11(10)5-7/h7-8H,2-6,10H2,1H3
    • InChI Key: MLICCPWNDVINAG-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2CN(CC1CC2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Topological Polar Surface Area: 49.6
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd